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Compound Name: beta-Citraurin
CAS No.: 650-69-1
Cat. No.: B162417
Get Quote
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Introduction: The Potential of Beta-Citraurin in
Advanced Skincare

Beta-citraurin, a C30 apocarotenoid, is a vibrant orange pigment primarily found in the peel of
citrus fruits.[1] While its role in imparting a reddish hue to some citrus varieties is well-known,
its potential as a bioactive ingredient in cosmetic formulations remains a compelling area of
research.[1] As a member of the carotenoid family, beta-citraurin shares structural similarities
with well-studied compounds like beta-carotene, suggesting a range of beneficial properties for
skin health.[2] Carotenoids are renowned for their potent antioxidant capabilities, which are
crucial in mitigating the damaging effects of environmental stressors on the skin.[3][4]

The primary mechanism of action for carotenoids in skincare is their ability to neutralize
reactive oxygen species (ROS) generated by exposure to ultraviolet (UV) radiation and
pollution.[3] This antioxidant activity helps to protect cellular structures from oxidative damage,
a key contributor to premature aging.[3] Furthermore, there is evidence that certain carotenoids
can modulate inflammatory responses and influence the expression of matrix
metalloproteinases (MMPs), enzymes that degrade collagen and elastin in the skin.[5][6]
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This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the utilization of beta-citraurin in cosmetic formulations. It

outlines detailed protocols for the extraction, quantification, formulation, and efficacy testing of

this promising bioactive compound. Due to the limited specific research on beta-citraurin's

direct effects on skin cells, this guide will leverage the extensive data available for the closely

related and well-researched carotenoid, beta-carotene, as a scientifically-backed proxy for

biological activity. This approach allows for the development of robust and validatable testing

protocols for beta-citraurin.

Physicochemical Properties of Beta-Citraurin

A thorough understanding of beta-citraurin's physical and chemical characteristics is

fundamental to its successful formulation and delivery.

Property Value Source

CAS Registry Number 650-69-1 [5]

Molecular Formula C30H4002 [5]

Molecular Weight 432.64 g/mol [5]
Thin orange or yellow-colored

Appearance (5]
plates

Melting Point 147°C [5]
Freely soluble in acetone,

- ethanol, ether, benzene, and
Solubility [5]

carbon disulfide; Sparingly
soluble in petroleum ether.

Absorption Maxima (in

Benzene)

497 nm, 467 nm

[5]

Part 1: Extraction and Quantification of Beta-
Citraurin from Citrus Peel
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The primary natural source of beta-citraurin is the peel of oranges and other citrus fruits.[5]
The following protocol details a lab-scale method for its extraction and subsequent
guantification.

Experimental Workflow: Extraction and Quantification

Purification & Quantification

eeeee

Phase Preparation

Beta-Citraurin Dissolve Oil Phase .
Emulsification
Combine & Mix
Aqueous Phase

Heating Homogenization Cooling Final Emulsion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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